Cas no 59796-52-0 (8DM Grignard's)

8DM Grignard's structure
8DM Grignard's structure
Product Name:8DM Grignard's
CAS No:59796-52-0
MF:C22H28O4
MW:356.455327033997
CID:1617011
PubChem ID:15219298
Update Time:2025-04-21

8DM Grignard's Chemical and Physical Properties

Names and Identifiers

    • 8DM Grignard's
    • 1,4-dienepregna-3,20-dione-9b,11b-epoxy-16a-methyl-17a-hydroxy
    • 16-Methylhydroxyepoxyprogesterone
    • (9beta,11beta,16alpha)-9,11-Epoxy-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione
    • 59796-52-0
    • DB-223260
    • Inchi: 1S/C22H28O4/c1-12-9-17-16-6-5-14-10-15(24)7-8-19(14,3)22(16)18(26-22)11-20(17,4)21(12,25)13(2)23/h7-8,10,12,16-18,25H,5-6,9,11H2,1-4H3/t12-,16+,17+,18+,19+,20+,21+,22-/m1/s1
    • InChI Key: JGIRPEXTUMTWKF-DLEUESPNSA-N
    • SMILES: O1[C@H]2C[C@]3(C)[C@@](C(C)=O)([C@H](C)C[C@H]3[C@@H]3CCC4=CC(C=C[C@]4(C)[C@@]132)=O)O

Computed Properties

  • Exact Mass: 356.19884
  • Monoisotopic Mass: 356.19875937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 1
  • Complexity: 796
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 66.9Ų

Experimental Properties

  • Density: 1.25
  • Melting Point: 253 ºC
  • PSA: 66.9
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